Cas no 1326714-93-5 (3-Bromo-2,4-difluorobenzaldehyde)

3-Bromo-2,4-difluorobenzaldehyde is a halogenated aromatic aldehyde with the molecular formula C7H3BrF2O. This compound is characterized by the presence of bromine and fluorine substituents on the benzene ring, which enhance its reactivity and utility in organic synthesis. The aldehyde functional group makes it a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing substituents (Br, F) influence its electrophilic properties, facilitating selective cross-coupling and nucleophilic substitution reactions. The compound is typically a crystalline solid with high purity, ensuring consistent performance in synthetic applications. Proper handling is advised due to its potential sensitivity to moisture and light.
3-Bromo-2,4-difluorobenzaldehyde structure
1326714-93-5 structure
Product Name:3-Bromo-2,4-difluorobenzaldehyde
CAS No:1326714-93-5
MF:C7H3BrF2O
MW:220.998928308487
MDL:MFCD22543686
CID:3165838
PubChem ID:74891957
Update Time:2025-05-23

3-Bromo-2,4-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2,4-difluorobenzaldehyde
    • Benzaldehyde, 3-bromo-2,4-difluoro-
    • BDC71493
    • 1326714-93-5
    • 3-Bromo-2,4-difluoro-benzaldehyde
    • CS-0060316
    • W17702
    • KNUJOBHCYUUMBV-UHFFFAOYSA-N
    • SY325292
    • SCHEMBL659120
    • MFCD22543686
    • EN300-301916
    • DS-11785
    • AKOS023125763
    • 810-406-7
    • MDL: MFCD22543686
    • Inchi: 1S/C7H3BrF2O/c8-6-5(9)2-1-4(3-11)7(6)10/h1-3H
    • InChI Key: KNUJOBHCYUUMBV-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(C=O)=C1F)F

Computed Properties

  • Exact Mass: 219.93353g/mol
  • Monoisotopic Mass: 219.93353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

3-Bromo-2,4-difluorobenzaldehyde Pricemore >>

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abcr
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